Cas no 2580249-52-9 (4-Chloro-2-cyclopentyl-6-methylphenol)

• Product Name: 4-Chloro-2-cyclopentyl-6-methylphenol
• CAS No: 2580249-52-9
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• MDL: MFCD33020836
• CID: 5662738
• PubChem ID: 155859070
• Update Time: 2025-07-02

4-Chloro-2-cyclopentyl-6-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyclopentyl-6-methylphenol
• 2580249-52-9
• EN300-27712784

• MDL： MFCD33020836
• Inchi： 1S/C12H15ClO/c1-8-6-10(13)7-11(12(8)14)9-4-2-3-5-9/h6-7,9,14H,2-5H2,1H3
• InChI Key： FZXWSECQXBHGFZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C=1)C1CCCC1)O

Computed Properties

• Exact Mass: 210.0811428g/mol
• Monoisotopic Mass: 210.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-Chloro-2-cyclopentyl-6-methylphenol

Chemical Profile of 4-Chloro-2-cyclopentyl-6-methylphenol (CAS No. 2580249-52-9)

4-Chloro-2-cyclopentyl-6-methylphenol, identified by the Chemical Abstracts Service registry number 2580249-52-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the phenol class, characterized by a hydroxyl group (-OH) attached to an aromatic benzene ring. The presence of a chlorine substituent at the 4-position and a cyclopentyl group at the 2-position, along with a methyl group at the 6-position, endows this molecule with unique structural and electronic properties that make it a promising candidate for further exploration in drug discovery.

The structural configuration of 4-Chloro-2-cyclopentyl-6-methylphenol contributes to its distinct chemical behavior. The chlorine atom introduces a region of electron-withdrawing inductive effect, which can influence the reactivity of the hydroxyl group and other functional sites on the benzene ring. Meanwhile, the cyclopentyl group adds steric bulk, potentially affecting both solubility and metabolic stability, while the methyl group provides additional electronic modulation. These features make the compound an intriguing subject for synthesizing derivatives with tailored biological activities.

In recent years, there has been growing interest in phenolic compounds due to their diverse pharmacological properties. Phenols are well-known for their antioxidant, anti-inflammatory, and antimicrobial activities, making them valuable scaffolds for drug development. The specific arrangement of substituents in 4-Chloro-2-cyclopentyl-6-methylphenol may confer novel biological effects or enhance existing ones. For instance, studies have shown that chlorinated phenols can exhibit potent activity against certain bacterial strains by interfering with essential enzymatic pathways.

One of the most compelling aspects of 4-Chloro-2-cyclopentyl-6-methylphenol is its potential application in the synthesis of pharmaceutical intermediates. Researchers have been exploring its utility in creating more complex molecules with targeted therapeutic effects. The chlorine atom at the 4-position serves as a reactive site for further functionalization via nucleophilic aromatic substitution or cross-coupling reactions, allowing chemists to attach various pharmacophores. Similarly, the cyclopentyl group can be modified to introduce different shapes or sizes that may improve binding affinity to biological targets.

The synthetic pathways for preparing 4-Chloro-2-cyclopentyl-6-methylphenol have also been optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or directed ortho-metalation strategies, have enabled more efficient access to this compound. These methods not only streamline production but also allow for easier scalability, which is crucial for industrial applications in pharmaceutical manufacturing.

Recent advancements in computational chemistry have further illuminated the potential of 4-Chloro-2-cyclopentyl-6-methylphenol as a lead compound. Molecular modeling studies suggest that its unique structure may interact favorably with specific protein receptors or enzymes involved in disease pathways. By leveraging computational tools, researchers can predict binding affinities and optimize modifications before conducting costly wet-lab experiments. This approach accelerates drug discovery pipelines and increases the likelihood of identifying novel therapeutic agents.

The biological evaluation of 4-Chloro-2-cyclopentyl-6-methylphenol has revealed several promising activities. Preliminary in vitro assays indicate that this compound exhibits moderate potency against certain cancer cell lines by inducing apoptosis or inhibiting key signaling cascades. Additionally, its antimicrobial properties have been investigated against resistant bacterial strains, demonstrating efficacy comparable to some existing antibiotics. These findings underscore its potential as a starting point for developing new treatments against infectious diseases and malignancies.

In conclusion,4-Chloro-2-cyclopentyl-6-methylphenol (CAS No. 2580249-52-9) represents a significant advancement in medicinal chemistry due to its versatile structure and functional attributes. Its unique combination of substituents offers opportunities for designing molecules with enhanced pharmacological profiles. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a vital role in addressing unmet medical needs across various therapeutic areas.